Cas no 1223477-92-6 (N-(1-cyano-1-cyclopropylethyl)-2-(diethylamino)acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-(diethylamino)acetamide
• CAS No: 1223477-92-6
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 5673889
• PubChem ID: 47008907
• Update Time: 2025-05-22

N-(1-cyano-1-cyclopropylethyl)-2-(diethylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• Z90178427
• AKOS034675127
• AB01329558-02
• 1223477-92-6
• EN300-26683141
• NCGC00337800-01
• N-(1-cyano-1-cyclopropylethyl)-2-(diethylamino)acetamide

• Inchi： 1S/C12H21N3O/c1-4-15(5-2)8-11(16)14-12(3,9-13)10-6-7-10/h10H,4-8H2,1-3H3,(H,14,16)
• InChI Key： JJGQFOOLZUXTAC-UHFFFAOYSA-N
• SMILES： O=C(CN(CC)CC)NC(C#N)(C)C1CC1

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-(diethylamino)acetamide

Research Briefing on N-(1-cyano-1-cyclopropylethyl)-2-(diethylamino)acetamide (CAS: 1223477-92-6)

N-(1-cyano-1-cyclopropylethyl)-2-(diethylamino)acetamide (CAS: 1223477-92-6) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyano-cyclopropyl and diethylamino functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of N-(1-cyano-1-cyclopropylethyl)-2-(diethylamino)acetamide involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to achieve scalability, which is critical for its potential industrial application. The compound's structural features, including the cyano group and the cyclopropyl ring, contribute to its stability and bioavailability, making it an attractive target for medicinal chemistry.

Pharmacological studies have revealed that N-(1-cyano-1-cyclopropylethyl)-2-(diethylamino)acetamide exhibits significant activity in modulating specific biological pathways. Preliminary in vitro and in vivo experiments suggest that it may act as a modulator of neurotransmitter systems, particularly those involving GABAergic and glutamatergic signaling. These findings highlight its potential as a therapeutic agent for neurological disorders, such as anxiety, epilepsy, and neurodegenerative diseases.

In addition to its neurological applications, recent research has explored the compound's anti-inflammatory and analgesic properties. Studies have demonstrated its ability to inhibit key inflammatory mediators, such as cytokines and prostaglandins, suggesting a potential role in treating chronic inflammatory conditions. The dual functionality of N-(1-cyano-1-cyclopropylethyl)-2-(diethylamino)acetamide as both a neuromodulator and an anti-inflammatory agent underscores its versatility in drug development.

Despite these promising findings, further research is needed to fully elucidate the compound's mechanism of action and optimize its pharmacokinetic profile. Current challenges include improving its metabolic stability and reducing potential off-target effects. Ongoing preclinical studies aim to address these issues and pave the way for clinical trials. The continued investigation of N-(1-cyano-1-cyclopropylethyl)-2-(diethylamino)acetamide holds great promise for advancing therapeutic options in multiple disease areas.

In conclusion, N-(1-cyano-1-cyclopropylethyl)-2-(diethylamino)acetamide (CAS: 1223477-92-6) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural features and broad pharmacological activities make it a valuable candidate for further exploration. As research progresses, this compound may emerge as a key player in the development of novel therapeutics for neurological and inflammatory disorders.